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Introduction
p-Coumaryl alcohol, a monolignol derived from the phenylpropanoid pathway, is a

fundamental building block of lignin in the plant kingdom.[1][2] Its chemical structure, featuring

a C6-C3 carbon skeleton, makes it a significant precursor to a wide array of natural products

with diverse biological activities. This technical guide provides an in-depth overview of the

physical and chemical properties of p-coumaryl alcohol, detailed experimental protocols for its

synthesis, extraction, and analysis, and a visualization of its biosynthetic pathway.

Physical and Chemical Properties
p-Coumaryl alcohol is a white to off-white solid at room temperature.[3] Its core structure

consists of a phenol ring substituted with a 3-hydroxy-1-propenyl group. The presence of both a

hydroxylated aromatic ring and an allylic alcohol functional group dictates its chemical reactivity

and physical characteristics.

Table 1: General and Physical Properties of p-Coumaryl
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Property Value Source(s)

Molecular Formula C₉H₁₀O₂ [1][3][4][5]

Molecular Weight 150.17 g/mol [1][4][5]

Appearance White to Off-White Solid [3]

Melting Point 124 °C [5][6]

Boiling Point 323.5 °C (Predicted) [4][5][6]

Density 1.188 g/cm³ (Predicted) [3][5][6]

Flash Point 162.7 °C [4][6]

pKa 9.95 ± 0.30 (Predicted) [5]

Table 2: Solubility and Spectral Data of p-Coumaryl
Alcohol
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Property Details Source(s)

Solubility

Slightly soluble in DMSO and

Methanol. Soluble in

Chloroform, Dichloromethane,

Ethyl Acetate, and Acetone.

[5][7]

UV-Vis Spectroscopy

S₀-S₁ origin at approximately

32,640 cm⁻¹ in jet-cooled

conditions.

[8]

Infrared (IR) Spectroscopy
OH stretch fundamental of the

hydroxyl group at 3599 cm⁻¹.
[8]

Nuclear Magnetic Resonance

(NMR) Spectroscopy

¹H and ¹³C NMR data are

available. Data in DMSO-d₆

shows characteristic peaks for

aromatic, vinylic, and aliphatic

protons and carbons.

[9][10]

Mass Spectrometry (MS)

GC-MS and LC-MS data

available, with characteristic

fragmentation patterns.

[11][12]

Signaling Pathway: Phenylpropanoid Biosynthesis
p-Coumaryl alcohol is synthesized in plants via the phenylpropanoid pathway, a major route

for the biosynthesis of a wide variety of secondary metabolites. This pathway starts with the

amino acid phenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. p-Coumaryl alcohol | 3690-05-9 | FC145653 | Biosynth [biosynth.com]

2. Paracoumaryl alcohol - Wikipedia [en.wikipedia.org]

3. researchgate.net [researchgate.net]

4. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]

5. benchchem.com [benchchem.com]

6. scribd.com [scribd.com]

7. researchgate.net [researchgate.net]

8. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]

9. Techniques for extraction and isolation of natural products: a comprehensive review - PMC
[pmc.ncbi.nlm.nih.gov]

10. master-analyse-controle-inscription.univ-lyon1.fr [master-analyse-controle-
inscription.univ-lyon1.fr]

11. coleparmer.com [coleparmer.com]

12. p-Coumaryl alcohol | C9H10O2 | CID 5280535 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Physical and chemical properties of p-Coumaryl
alcohol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3415446#physical-and-chemical-properties-of-p-
coumaryl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3415446?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3415446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

